Cas no 1456821-65-0 (4-Amino-1,5-dimethylimidazole Hydrochloride)

• Product Name: 4-Amino-1,5-dimethylimidazole Hydrochloride
• CAS No: 1456821-65-0
• MF: C₅H₁₀ClN₃
• MW: 147.605999469757
• MDL: MFCD26383908
• CID: 2083827
• PubChem ID: 74889883
• Update Time: 2025-06-11

4-Amino-1,5-dimethylimidazole Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Amino-1,5-dimethylimidazole Hydrochloride
• 2H-​1,​4-​Benzoxazine-​3-​methanamine, 3,​4-​dihydro-​, hydrochloride (1:2)
• 4-Amino-1,5-dimethylimidazole HCl
• 6070AJ
• SY025918
• 4-Amino-1,5-dimethylimidazoleHydrochloride
• 1,5-dimethylimidazol-4-amine;hydrochloride
• 4-Amino-1 pound not5-dimethylimidazole Hydrochloride
• 1456821-65-0
• AKOS025404101
• 1,5-DIMETHYLIMIDAZOL-4-AMINE HYDROCHLORIDE
• MFCD26383908
• CS-0446874
• AS-32566
• 1,5-Dimethyl-1H-imidazol-4-amine hydrochloride
• 1H-Imidazol-4-amine, 1,5-dimethyl-, hydrochloride (1:1)
• DB-241592

• MDL： MFCD26383908
• Inchi： 1S/C5H9N3.ClH/c1-4-5(6)7-3-8(4)2;/h3H,6H2,1-2H3;1H
• InChI Key： PASURFHCWKJHTH-UHFFFAOYSA-N
• SMILES： Cl.N1(C)C=NC(=C1C)N

Computed Properties

• Exact Mass: 200.07200
• Monoisotopic Mass: 147.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 83.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8

Experimental Properties

• PSA: 47.28000
• LogP: 2.45850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 4-Amino-1,5-dimethylimidazole Hydrochloride

Recent Advances in the Study of 4-Amino-1,5-dimethylimidazole Hydrochloride (CAS: 1456821-65-0)

4-Amino-1,5-dimethylimidazole Hydrochloride (CAS: 1456821-65-0) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a building block for more complex molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

A study published in the Journal of Medicinal Chemistry in 2023 investigated the synthesis of 4-Amino-1,5-dimethylimidazole Hydrochloride and its derivatives. The researchers employed a novel catalytic method to improve the yield and purity of the compound, which is crucial for its application in high-throughput screening and drug discovery. The study highlighted the compound's stability under various physiological conditions, making it a promising candidate for further pharmacological evaluation.

Another significant development was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where 4-Amino-1,5-dimethylimidazole Hydrochloride was identified as a key intermediate in the synthesis of inhibitors targeting specific enzymes involved in inflammatory pathways. The study demonstrated that derivatives of this compound exhibited potent anti-inflammatory activity in vitro, suggesting potential applications in treating chronic inflammatory diseases.

In addition to its role in drug development, recent research has also explored the compound's mechanism of action at the molecular level. A 2023 study in Chemical Biology & Drug Design used computational modeling and X-ray crystallography to elucidate the binding interactions of 4-Amino-1,5-dimethylimidazole Hydrochloride with various biological targets. These findings provide valuable insights for the rational design of new therapeutics based on this scaffold.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 4-Amino-1,5-dimethylimidazole Hydrochloride and its derivatives. Future research directions may include structure-activity relationship studies to improve bioavailability and reduce potential off-target effects. The compound's versatility and demonstrated biological activity make it a compelling subject for ongoing investigation in the chemical biology and pharmaceutical sciences.